Cas no 1218935-59-1 ((2R)-2-(2,5-difluorophenyl)pyrrolidine)

• Product Name: (2R)-2-(2,5-difluorophenyl)pyrrolidine
• CAS No: 1218935-59-1
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• MDL: MFCD07772701
• CID: 1006078
• PubChem ID: 7176290
• Update Time: 2025-06-14

(2R)-2-(2,5-difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(2,5-difluorophenyl)-, (2R)-
• (R)-2-(2,5-Difluorophenyl)pyrrolidine
• (2R)-2-(2,5-DIFLUOROPHENYL)PYRROLIDINE
• NCXSNNVYILYEBC-SNVBAGLBSA-N
• FCH856488
• EBD3321620
• AC-30674
• CS-0055107
• SCHEMBL932672
• MFCD07772701
• UNII-RPF7VP5RFX
• 1218935-59-1
• AKOS015933481
• DS-11702
• RPF7VP5RFX
• DB-289749
• I11001
• AMY12406
• 2-(2,5-Difluorophenyl)pyrrolidine, (R)-
• (2R)-2-(2,5-difluorophenyl)pyrrolidine

• MDL： MFCD07772701
• Inchi： 1S/C10H11F2N/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2/t10-/m1/s1
• InChI Key： NCXSNNVYILYEBC-SNVBAGLBSA-N
• SMILES： FC1C=CC(=CC=1[C@H]1CCCN1)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2

Experimental Properties

• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 213.5±40.0 ºC (760 Torr),
• Flash Point: 82.9±27.3 ºC,
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2R)-2-(2,5-difluorophenyl)pyrrolidine

Comprehensive Overview of (2R)-2-(2,5-difluorophenyl)pyrrolidine (CAS No. 1218935-59-1): Properties, Applications, and Industry Insights

The compound (2R)-2-(2,5-difluorophenyl)pyrrolidine (CAS No. 1218935-59-1) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a fluorinated heterocyclic building block, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antimicrobial agents. The presence of two fluorine atoms at the 2- and 5-positions of the phenyl ring enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery.

In recent years, the demand for chiral pyrrolidine derivatives like (2R)-2-(2,5-difluorophenyl)pyrrolidine has surged, driven by the growing focus on enantioselective synthesis and precision medicine. Researchers are particularly interested in its potential applications in asymmetric catalysis and as a ligand for transition-metal complexes. The compound's stereochemical purity (R-configuration) is crucial for its biological activity, aligning with the industry's shift toward highly selective therapeutics. This trend is reflected in frequent searches for terms such as "chiral building blocks for drug development" and "fluorinated pyrrolidines in medicinal chemistry," highlighting its relevance in modern R&D.

From a synthetic perspective, (2R)-2-(2,5-difluorophenyl)pyrrolidine is typically prepared via enantioselective hydrogenation or resolution techniques, with its CAS No. 1218935-59-1 serving as a key identifier in chemical databases. Its physicochemical properties—including a molecular weight of 197.21 g/mol and moderate solubility in organic solvents—make it suitable for diverse reaction conditions. Notably, the 2,5-difluorophenyl moiety contributes to its π-stacking capabilities, a feature often exploited in the design of kinase inhibitors and GPCR modulators, topics frequently queried in AI-driven literature searches.

The compound's versatility extends to material science, where its fluorinated aromatic system is explored for liquid crystal and polymer applications. Environmental considerations also play a role in its usage, with researchers investigating green chemistry approaches to its synthesis—a hot topic in sustainability-focused forums. Analytical methods for characterizing (2R)-2-(2,5-difluorophenyl)pyrrolidine typically involve chiral HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

Market analysts note increasing patent filings involving CAS 1218935-59-1, particularly in Asia-Pacific and North American regions, reflecting its commercial potential. As the pharmaceutical industry prioritizes targeted drug delivery and small-molecule precision tools, this compound's role is expected to expand. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs) or as a fragment in DNA-encoded library platforms—areas generating substantial online search traffic among medicinal chemists.

In conclusion, (2R)-2-(2,5-difluorophenyl)pyrrolidine represents a compelling case study in how specialty fluorinated compounds address contemporary challenges in life sciences. Its dual functionality as a pharmacophore and synthetic handle ensures continued relevance, while its CAS No. 1218935-59-1 remains a vital reference for procurement and regulatory documentation. The compound exemplifies the intersection of structural innovation and application-driven design in modern organic chemistry.